Spiro[4.5]dec-6-ene-7-methanol

• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• IUPAC Name: spiro[4.5]dec-9-en-9-ylmethanol
• InChI: InChI=1S/C11H18O/c12-9-10-4-3-7-11(8-10)5-1-2-6-11/h8,12H,1-7,9H2
• InChI Key: BBJVANSPSPAPNM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CCCC(=C2)CO

Description

Spiro[4.5]dec-6-ene-7-methanol is a useful research compound. Its molecular formula is C11H18O and its molecular weight is 166.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of spiro[4.5]dec-6-ene-7-carboxylic acid methyl ester (3.50 g) obtained in Step 5 in tetrahydrofuran (70 mL) was added dropwise a 1M toluene solution of diisobutylaluminum hydride (54.6 mL) under argon atmosphere at −70° C. over 15 minutes, followed by stirring the reaction mixture at −70° C. for 2 hours. After raising the temperature up to −15° C., to the reaction mixture were added successively 2N aqueous hydrochloric acid solution (60 mL) and ethyl acetate (100 mL), followed by separation of the organic layer. The organic layer was washed with saturated brine, dried and concentrated. The residue was purified by column chromatography on silica gel (ethyl acetate:hexane (volume ratio)=3:97 to 15:85) to give spiro[4.5]dec-6-ene-7-methanol (2.375 g).